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Compound of Interest

Compound Name: Lactitol

Cat. No.: B1674232

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of Lactitol, a sugar alcohol used as a laxative,
excipient, and low-calorie sweetener.[1][2] Adherence to these procedural steps will minimize
risk and ensure operational integrity.

Personal Protective Equipment (PPE) for Handling
Lactitol

When working with Lactitol, particularly in its powder form, a thorough risk assessment should
be conducted to ensure the appropriate level of personal protective equipment is utilized.[3]
The following table summarizes the recommended PPE to prevent skin and eye contact, as
well as inhalation of dust particles.[4][5]
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PPE Category Item Specifications & Rationale
Should be tightly fitting with
side-shields conforming to EN

Eye and Face Protection Safety Goggles 166 (EU) or NIOSH (US)

standards to protect against

dust particles.

Hand Protection

Chemical Impermeable Gloves

Nitrile or neoprene gloves are
recommended. Gloves must

be inspected prior to use and
hands should be washed and

dried after handling.

Body Protection

Protective Clothing

Wear impervious, fire/flame-
resistant clothing or a lab coat

to prevent skin contact.

Respiratory Protection

Respirator

Recommended if exposure
limits are exceeded, if irritation
occurs, or in poorly ventilated
areas to avoid breathing dust.
A full-face respirator can be

used in such cases.

Operational Plan: Step-by-Step Handling and
Storage Protocols

Proper handling and storage are crucial to maintain the integrity of Lactitol and the safety of

laboratory personnel.

Handling:

o Ventilation: Always handle Lactitol in a well-ventilated area to minimize dust generation and

accumulation. The use of a laboratory fume hood or other local exhaust ventilation is

recommended.
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» Avoid Contact: Take precautions to avoid contact with skin and eyes. Do not breathe in dust,
vapor, mist, or gas.

» Hygiene: Wash hands thoroughly after handling the substance. Do not eat, drink, or smoke
in the handling area.

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the work area.

Storage:
e Store in a tightly closed container as defined in the USP-NF.
o Keep the container in a cool, dry, and well-ventilated place.

e Some sources recommend storing Lactitol in a refrigerator.

Disposal Plan: Safe and Compliant Disposal of
Lactitol

Unused or expired Lactitol should be disposed of responsibly to prevent environmental
contamination and accidental ingestion.

Preferred Disposal Method:

» Drug Take-Back Programs: The most secure and environmentally sound method of disposal
is through a designated drug take-back program. These programs are often available at local
pharmacies or law enforcement agencies.

Alternative Disposal in Household Trash (if take-back is unavailable):

e Do Not Flush: Avoid flushing Lactitol down the toilet unless specifically instructed by a
healthcare professional or if it appears on the FDA's flush list, as this can harm water
sources.

o Mix with Undesirable Substance: Remove the Lactitol from its original container and mix it
with an unpalatable substance such as used coffee grounds, dirt, or cat litter. This makes the
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substance less appealing to children and pets.

o Seal and Dispose: Place the mixture in a sealed container, such as a resealable plastic bag
or an empty can, to prevent leakage.

» Discard Container: Dispose of the sealed container in the household trash.

e Protect Personal Information: Before disposing of the original packaging, be sure to scratch
out all personal information to protect your privacy.

Experimental Workflow for Safe Handling of Lactitol

The following diagram illustrates the logical workflow for the safe handling of Lactitol from
initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lactitol | C12H24011 | CID 157355 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. goldbio.com [goldbio.com]

3. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

4. echemi.com [echemi.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Lactitol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674232#personal-protective-equipment-for-
handling-lactitol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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